Cas no 71721-77-2 (Dibenzo[b,e][1,4]dioxin-2-carbonitrile,7,8-dichloro-)

• Product Name: Dibenzo[b,e][1,4]dioxin-2-carbonitrile,7,8-dichloro-
• CAS No: 71721-77-2
• MF: C₁₃H₅Cl₂NO₂
• MW: 278.090301275253
• CID: 580821
• PubChem ID: 156210
• Update Time: 2025-04-19

Dibenzo[b,e][1,4]dioxin-2-carbonitrile,7,8-dichloro- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin-2-carbonitrile,7,8-dichloro-
• Dibenzo(b,e)(1,4)dioxin-2-carbonitrile, 7,8-dichloro-
• 7,8-dichlorodibenzo-p-dioxin-2-carbonitrile
• DTXSID10221946
• 71721-77-2

• Inchi： 1S/C13H5Cl2NO2/c14-8-4-12-13(5-9(8)15)18-11-3-7(6-16)1-2-10(11)17-12/h1-5H
• InChI Key： LKTITWMTDOBFII-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)OC1C=C(C#N)C=CC=1O2)Cl

Computed Properties

• Exact Mass: 276.96985
• Monoisotopic Mass: 276.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25